(4-(3-benzyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)(2-chlorophenyl)methanone

• IUPAC Name: [4-(3-benzyltriazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl]-(2-chlorophenyl)methanone
• InChI: InChI=1S/C22H20ClN7O/c23-18-9-5-4-8-17(18)22(31)29-12-10-28(11-13-29)20-19-21(25-15-24-20)30(27-26-19)14-16-6-2-1-3-7-16/h1-9,15H,10-14H2
• InChI Key: OIDBGZKZIFNOCP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC=NC3=C2N=NN3CC4=CC=CC=C4)C(=O)C5=CC=CC=C5Cl
• Molecular Formula: C22H20ClN7O
• Molecular Weight: 433.9 g/mol
• CAS No.: 920186-48-7

Description

(4-(3-benzyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)(2-chlorophenyl)methanone is a useful research compound. Its molecular formula is C22H20ClN7O and its molecular weight is 433.9. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

• Heterocyclic Compound Synthesis : Research has demonstrated the synthesis of novel heterocyclic compounds, including triazolo[1,5-c]pyrimidines and pyrimido[1,6-b][1,2,4]triazines, through reactions involving related chemical structures. These synthesized compounds have been evaluated for antimicrobial activities, indicating a potential application in developing new therapeutic agents (El-Agrody et al., 2001).

• Antimicrobial and Antifungal Properties : Studies on the synthesis of 1,2,4-triazole derivatives and their subsequent testing have shown that some possess good to moderate activities against microorganisms, suggesting their potential use in antimicrobial and antifungal applications (Bektaş et al., 2007).

• Chemical Transformations and Molecular Structures : Research into the synthesis and molecular structure of 6-amino-3-benzylmercapto-1,2,4-triazolo[3,4-f][1,2,4]triazin-8(7H)-one has contributed to the understanding of molecular configurations and the development of compounds with potential biological applications (Hwang et al., 2006).

Novel Synthetic Pathways and Applications

• Nucleophilic Addition Reactions : The study of nucleophilic addition reactions with v-triazolo[4,5-d]pyrimidines (8-azapurines) highlights innovative synthetic pathways for creating derivatives with potential pharmacological properties (Albert & Pendergast, 1972).

• Synthetic Methodologies for Bioactive Compounds : The development of fused 1,2,4-triazines and their evaluation as antimicrobial and antitumor agents demonstrate the ongoing research into synthetic methodologies that yield bioactive compounds with potential therapeutic benefits (Abd El-Moneim et al., 2015).

Mechanism of Action

Target of Action

The primary target of this compound, also known as F2865-1290, is the Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial protein in cell cycle regulation and is often overexpressed in various types of cancer . Therefore, inhibiting CDK2 is an appealing strategy for cancer treatment .

Mode of Action

F2865-1290 acts as an inhibitor of CDK2 . It binds to the active site of CDK2, preventing the kinase from phosphorylating its substrates, thereby halting cell cycle progression . This leads to the inhibition of tumor cell proliferation .

Biochemical Pathways

The inhibition of CDK2 affects the cell cycle, particularly the transition from the G1 phase to the S phase . This prevents DNA replication, a critical step in cell division, thereby inhibiting the growth of cancer cells .

Pharmacokinetics

This suggests that it is well absorbed in the gastrointestinal tract and can reach systemic circulation .

Result of Action

The result of F2865-1290’s action is the significant inhibition of cancer cell growth . Most notably, it has shown superior cytotoxic activities against MCF-7 and HCT-116 cell lines, with IC50 values in the range of 45–97 nM and 6–99 nM, respectively .